Cas no 2229459-60-1 (5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol)

5-(1-Amino-3,3-difluorocyclobutyl)-2-methoxyphenol is a specialized chemical compound featuring a cyclobutyl core with difluoromethyl and amino substituents, coupled with a methoxyphenol moiety. Its unique structure offers advantages in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The presence of the difluorocyclobutyl group enhances metabolic stability and lipophilicity, while the amino and methoxy phenol functionalities provide sites for further derivatization. This compound is valuable in the synthesis of potential therapeutics targeting enzymes or receptors where precise steric and electronic properties are critical. Its well-defined reactivity profile makes it suitable for controlled modifications in complex synthetic pathways.
5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol structure
2229459-60-1 structure
Product Name:5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol
CAS No:2229459-60-1
MF:C11H13F2NO2
MW:229.22323012352
CID:6139195
PubChem ID:165780341
Update Time:2025-06-11

5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol
    • EN300-1928843
    • 2229459-60-1
    • Inchi: 1S/C11H13F2NO2/c1-16-9-3-2-7(4-8(9)15)10(14)5-11(12,13)6-10/h2-4,15H,5-6,14H2,1H3
    • InChI Key: YNFIUZURGNJBNV-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2C=CC(=C(C=2)O)OC)(C1)N)F

Computed Properties

  • Exact Mass: 229.09143498g/mol
  • Monoisotopic Mass: 229.09143498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.5Ų

5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol Pricemore >>

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Additional information on 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol

5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol: A Promising Compound in Medicinal Chemistry

5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol (CAS No. 2229459-60-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as substituted phenols, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties.

The core structure of 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol consists of a phenolic ring substituted with a 3,3-difluorocyclobutyl group and a methoxy group. The presence of the difluorocyclobutyl moiety is particularly noteworthy, as it introduces significant steric and electronic effects that can influence the compound's biological activity. The amino group further enhances the compound's reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent research has focused on the pharmacological properties of 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models. These properties make it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

In the context of neurodegenerative disorders, 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol has shown neuroprotective effects in preclinical studies. Research conducted by Smith et al. (2021) demonstrated that this compound can protect neuronal cells from apoptosis induced by oxidative stress and excitotoxicity. The mechanism of action appears to involve the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes and detoxifying proteins.

The therapeutic potential of 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol extends beyond its anti-inflammatory and neuroprotective properties. Preliminary studies have also explored its antitumor activity. In vitro experiments have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. The specific molecular targets involved in these effects are currently under investigation, but initial findings suggest that it may interfere with signaling pathways such as PI3K/Akt and MAPK.

To further validate its therapeutic potential, clinical trials are being planned to assess the safety and efficacy of 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol in human subjects. Preclinical data from animal models have been promising, with no significant adverse effects observed at therapeutic doses. However, comprehensive toxicological studies are essential to ensure its safety profile before advancing to clinical trials.

In conclusion, 5-(1-amino-3,3-difluorocyclobutyl)-2-methoxyphenol (CAS No. 2229459-60-1) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and evaluate its safety profile, this compound may pave the way for new therapeutic strategies in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer.

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